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Cat. No.: B3275878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 2,2-dihydroxypropanedioate, also known as diethyl mesoxalate hydrate or diethyl

dihydroxy malonate, is a geminal diol that exists in equilibrium with its keto form, diethyl

ketomalonate (diethyl mesoxalate). The presence of two hydroxyl groups on a single carbon

atom makes it a subject of interest in studies of chemical equilibria and as a reactive

intermediate in organic synthesis. This technical guide provides a comprehensive overview of

its chemical identity, properties, and the experimental context of its corresponding keto-ester,

which is the commercially available and more stable form.

Chemical Identity and Structure
Diethyl 2,2-dihydroxypropanedioate is the hydrated form of diethyl ketomalonate. The

anhydrous keto-ester readily converts to the crystalline dihydrate in the presence of water or

humid air.

Systematic Name: Diethyl 2,2-dihydroxypropanedioate

Common Names: Diethyl mesoxalate hydrate, Diethyl dihydroxymalonate
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CAS Number: While the anhydrous form, diethyl ketomalonate, has the CAS number 609-

09-6, a specific CAS number for the hydrated form is not consistently reported in major

chemical databases.[1] It is often referred to as the hydrate of CAS 609-09-6.

Molecular Formula: C₇H₁₂O₆

Molecular Weight: 192.17 g/mol

The chemical structures of both the keto and gem-diol forms are illustrated below. The

equilibrium between these two forms is a key aspect of the chemistry of this compound.

Chemical Structure of Diethyl 2,2-
dihydroxypropanedioate
Caption: Structure of Diethyl 2,2-dihydroxypropanedioate.

Physicochemical Properties
Quantitative data primarily exists for the anhydrous form, diethyl ketomalonate. The properties

of the dihydrate are less well-documented, with its most notable characteristic being its

crystalline nature.
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Property
Diethyl ketomalonate
(Anhydrous)

Diethyl 2,2-
dihydroxypropanedioate
(Hydrate)

Appearance
Clear, colorless to yellowish-

green liquid[2][3]
White crystalline solid[2]

CAS Number 609-09-6[1] Not consistently assigned

Molecular Formula C₇H₁₀O₅ C₇H₁₂O₆

Molecular Weight 174.15 g/mol [4] 192.17 g/mol

Boiling Point 208-210 °C at 760 mmHg[2] Decomposes upon heating

Melting Point -30 °C[2] Not definitively reported

Density 1.142 g/mL at 25 °C[2] Data not available

Refractive Index (n²⁰/D) 1.415[2] Data not available

Solubility

Soluble in ethanol, diethyl

ether, and chloroform.[2]

Highly soluble in water.[2]

Soluble in water

Experimental Protocols
The preparation of diethyl 2,2-dihydroxypropanedioate is achieved through the hydration of

its anhydrous counterpart, diethyl ketomalonate. The following sections detail the synthesis of

the precursor and its subsequent conversion to the dihydrate.

Synthesis of Diethyl Ketomalonate
Several synthetic routes to diethyl ketomalonate have been reported. A common laboratory-

scale method involves the oxidation of diethyl malonate.

Method 1: Oxidation of Diethyl Malonate

A recent patent describes the oxidation of diethyl malonate using an aqueous solution of

sodium chlorite (NaClO₂) at a controlled pH.[2]
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Reactants: Diethyl malonate, sodium chlorite, an appropriate buffer to maintain pH 4.4.

Procedure:

Diethyl malonate is dissolved in a suitable solvent.

An aqueous solution of sodium chlorite is added gradually while maintaining the

temperature and pH of the reaction mixture.

The reaction is monitored for the disappearance of the starting material.

Upon completion, the organic layer is separated, washed, dried, and the solvent is

removed under reduced pressure to yield diethyl ketomalonate.

Yield: This method has been reported to produce yields of up to 97%.[2]

Method 2: Ozonolysis

Ozonolysis of diethyl ethylidenemalonate is another route, though it is more suitable for smaller

laboratory scales due to the hazards associated with ozone.[2]

Reactants: Diethyl ethylidenemalonate, ozone, a suitable solvent.

Procedure:

Diethyl ethylidenemalonate is dissolved in an appropriate solvent and cooled to a low

temperature (e.g., -78 °C).

A stream of ozone is passed through the solution until the reaction is complete.

The reaction mixture is then worked up to isolate the diethyl ketomalonate.

Preparation of Diethyl 2,2-dihydroxypropanedioate
(Hydrate)
The conversion of diethyl ketomalonate to its dihydrate is a spontaneous process that occurs

upon exposure to water.
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Reactants: Diethyl ketomalonate, water.

Procedure:

Diethyl ketomalonate (a greenish-yellow oil) is exposed to humid air or a small amount of

water.[2]

The oil will spontaneously react with water and crystallize to form white prisms of diethyl
2,2-dihydroxypropanedioate.[2]

The resulting crystals can be collected by filtration. For purification, recrystallization from a

suitable solvent system can be explored, although the stability of the hydrate in various

organic solvents should be considered.

Signaling Pathways and Logical Relationships
The relationship between diethyl ketomalonate and its hydrate is a simple chemical equilibrium.

This can be visualized as a reversible reaction.

Diethyl Ketomalonate
(Anhydrous Liquid)

Diethyl 2,2-dihydroxypropanedioate
(Crystalline Hydrate)

+ H2O

- H2O (heating/drying)

Click to download full resolution via product page

Caption: Equilibrium between Diethyl Ketomalonate and its Hydrate.

Conclusion
Diethyl 2,2-dihydroxypropanedioate is the crystalline hydrate of the commercially available

liquid, diethyl ketomalonate. While the anhydrous form is well-characterized with extensive data

on its physical properties and synthesis, the dihydrate is primarily noted for its spontaneous

formation in the presence of water. For researchers and professionals in drug development,

understanding the equilibrium between these two forms is crucial, as the reactivity of the

central carbonyl group in the keto form is key to its utility as a synthetic building block. The

protocols outlined in this guide provide a basis for the preparation and handling of this versatile

compound. Further research to fully characterize the physicochemical properties of the isolated

dihydrate would be a valuable addition to the scientific literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Diethyl_oxomalonate
https://www.benchchem.com/product/b3275878?utm_src=pdf-body
https://www.benchchem.com/product/b3275878?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diethyl_oxomalonate
https://www.benchchem.com/product/b3275878?utm_src=pdf-body-img
https://www.benchchem.com/product/b3275878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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